Cas no 7702-17-2 ((4-acetyloxy-3,5-dimethoxyphenyl) Acetate)

(4-acetyloxy-3,5-dimethoxyphenyl) Acetate structure
7702-17-2 structure
Product Name:(4-acetyloxy-3,5-dimethoxyphenyl) Acetate
CAS No:7702-17-2
MF:C12H14O6
MW:254.235964298248
CID:983106
PubChem ID:344499
Update Time:2025-04-20

(4-acetyloxy-3,5-dimethoxyphenyl) Acetate Chemical and Physical Properties

Names and Identifiers

    • (4-acetyloxy-3,5-dimethoxyphenyl) Acetate
    • (2,6-Dimethoxy-p-phenylen)-diacetat
    • 1.3-Dimethylaether-2.5-diacetat
    • 2,5-diacetoxy-1,3-dimethoxy-benzene
    • 2,5-Diacetoxy-1,3-dimethoxy-benzol
    • 2,6-dimethoxy-1,4-di-O-acetylhydroquinone
    • 2,6-dimethoxy-p-hydroquinone diacetate
    • 4-(acetyloxy)-2,6-dimethoxyphenyl acetate
    • 4-(acetyloxy)-3,5-dimethoxyphenyl acetate
    • AC1L80OW
    • AK-087
    • NSC401462
    • TXEOMVPWWMJOGT-UHFFFAOYSA-N
    • DTXSID90322521
    • SCHEMBL15266000
    • AK-087/42718319
    • 7702-17-2
    • NSC-401462
    • Inchi: 1S/C12H14O6/c1-7(13)17-9-5-10(15-3)12(18-8(2)14)11(6-9)16-4/h5-6H,1-4H3
    • InChI Key: TXEOMVPWWMJOGT-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(=CC(=CC=1OC)OC(C)=O)OC

Computed Properties

  • Exact Mass: 254.07902
  • Monoisotopic Mass: 254.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06
  • LogP: 1.55440
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